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Compound of Interest

Compound Name: Viomycin

Cat. No.: B1663724 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

Viomycin sulfate is a tuberactinomycin antibiotic that functions as a potent inhibitor of bacterial

protein synthesis.[1][2][3] It is particularly effective against Mycobacterium tuberculosis and is a

critical tool in tuberculosis research and the development of new anti-tubercular agents.[3] The

mechanism of action involves binding to the 30S ribosomal subunit, which stalls protein

synthesis by trapping the ribosome in an intermediate state of translocation.[1][4][5] This

detailed protocol provides instructions for the preparation, storage, and quality control of

Viomycin sulfate stock solutions for various research applications.

Data Presentation

The following table summarizes the key quantitative data for Viomycin sulfate.
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Property Value Reference(s)

Molecular Formula C₂₅H₄₃N₁₃O₁₀ · 2H₂SO₄ [6]

Molecular Weight 881.85 g/mol [6]

Solubility in Water Up to 75 mM (~66.14 mg/mL) [6]

Storage of Powder -20°C [6]

Storage of Stock Solution -20°C [6]

Typical Working Concentration

(M. tuberculosis)
1 - 10 µg/mL [7]

Typical Working Concentration

(E. coli)
25 - 50 µg/mL

Experimental Protocols

I. Preparation of a 50 mg/mL Viomycin Sulfate Stock Solution

This protocol describes the preparation of a 50 mg/mL stock solution of Viomycin sulfate in

sterile water.

Materials:

Viomycin sulfate powder

Sterile, nuclease-free water

Sterile 15 mL or 50 mL conical tubes

Sterile 10 mL syringe

Sterile 0.22 µm syringe filter

Sterile 1.5 mL microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Calculations: To prepare 10 mL of a 50 mg/mL stock solution, 500 mg of Viomycin sulfate

powder is required.

Weighing: In a designated clean weighing area, accurately weigh 500 mg of Viomycin
sulfate powder and transfer it to a sterile conical tube.

Dissolving: Add 8 mL of sterile, nuclease-free water to the conical tube containing the

powder. Vortex gently until the powder is fully dissolved. The solution should be clear and

colorless.

Volume Adjustment: Adjust the final volume to 10 mL with sterile, nuclease-free water.

Sterilization: Draw the Viomycin sulfate solution into the sterile 10 mL syringe. Attach a

sterile 0.22 µm syringe filter to the syringe. Filter-sterilize the solution into a new sterile

conical tube.

Aliquoting: To minimize contamination and degradation from repeated freeze-thaw cycles,

dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL) in

sterile 1.5 mL microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with "Viomycin Sulfate," the concentration

(50 mg/mL), and the date of preparation. Store the aliquots at -20°C for long-term use.

II. Quality Control of Viomycin Sulfate Stock Solutions

Regular quality control is essential to ensure the potency and reliability of the prepared

Viomycin sulfate stock solution.

Materials:

Prepared Viomycin sulfate stock solution

Susceptible bacterial strain (e.g., E. coli ATCC 25922 or a susceptible strain of M.

tuberculosis)

Appropriate solid growth medium (e.g., Luria-Bertani agar for E. coli)
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Sterile blank paper discs (6 mm)

Sterile forceps

Incubator

Procedure:

Inoculum Preparation: Prepare a standardized inoculum of the susceptible bacterial strain

according to established laboratory protocols (e.g., a 0.5 McFarland standard).

Plate Inoculation: Evenly spread the bacterial inoculum onto the surface of the agar plate to

create a lawn.

Disc Application: Aseptically place a sterile blank paper disc onto the center of the inoculated

agar plate.

Viomycin Application: Pipette a small, known volume (e.g., 10 µL) of a freshly prepared

working dilution of the Viomycin sulfate stock solution onto the blank disc.

Incubation: Incubate the plate under conditions appropriate for the test organism (e.g., 37°C

for 18-24 hours for E. coli).

Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of

clearing (zone of inhibition) around the disc in millimeters.

Record Keeping: Record the date, batch number of the stock solution, and the measured

zone of inhibition. A consistent zone of inhibition over time indicates the stability and potency

of the stock solution. A significant decrease in the zone size may suggest degradation of the

antibiotic.

Mandatory Visualization
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Workflow for Preparing Viomycin Sulfate Stock Solution

Stock Solution Preparation

Aliquoting and Storage Quality Control

1. Weigh Viomycin Sulfate Powder

2. Dissolve in Sterile Water

3. Adjust Final Volume

4. Filter Sterilize (0.22 µm filter)

5. Aliquot into Sterile Tubes 7. Perform Disc Diffusion Assay

Use for QC

6. Label and Store at -20°C 8. Measure Zone of Inhibition

9. Record and Monitor Results
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Mechanism of Action: Viomycin Sulfate Inhibition of Bacterial Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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